Cas no 2098075-82-0 (1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol)

1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol
- 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol
-
- Inchi: 1S/C9H16N4O/c10-2-5-12-6-8(9(14)7-12)13-4-1-3-11-13/h1,3-4,8-9,14H,2,5-7,10H2
- InChI Key: RRDGKYFIUVAZJN-UHFFFAOYSA-N
- SMILES: OC1CN(CCN)CC1N1C=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 190
- XLogP3: -1.5
- Topological Polar Surface Area: 67.3
1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1907-7965-0.25g |
1-(2-aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098075-82-0 | 95%+ | 0.25g |
$595.0 | 2023-09-07 | |
Life Chemicals | F1907-7965-0.5g |
1-(2-aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098075-82-0 | 95%+ | 0.5g |
$627.0 | 2023-09-07 | |
TRC | A116431-100mg |
1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098075-82-0 | 100mg |
$ 95.00 | 2022-06-08 | ||
Life Chemicals | F1907-7965-1g |
1-(2-aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098075-82-0 | 95%+ | 1g |
$660.0 | 2023-09-07 | |
Life Chemicals | F1907-7965-10g |
1-(2-aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098075-82-0 | 95%+ | 10g |
$3034.0 | 2023-09-07 | |
Life Chemicals | F1907-7965-2.5g |
1-(2-aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098075-82-0 | 95%+ | 2.5g |
$1439.0 | 2023-09-07 | |
TRC | A116431-1g |
1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098075-82-0 | 1g |
$ 570.00 | 2022-06-08 | ||
TRC | A116431-500mg |
1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098075-82-0 | 500mg |
$ 365.00 | 2022-06-08 | ||
Life Chemicals | F1907-7965-5g |
1-(2-aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol |
2098075-82-0 | 95%+ | 5g |
$2167.0 | 2023-09-07 |
1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol Related Literature
-
Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
-
2. Book reviews
-
Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
-
Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
Additional information on 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol
Introduction to 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol (CAS No. 2098075-82-0)
1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol, with the CAS number 2098075-82-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, an aminoethyl group, and a pyrazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The synthesis of 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol involves multi-step processes, typically starting from readily available starting materials. The pyrrolidine ring can be formed through various cyclization reactions, while the aminoethyl and pyrazole groups can be introduced through subsequent functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.
In terms of its chemical properties, 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol exhibits high solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). This property is crucial for its use in biological assays and in vivo studies. Additionally, the compound's stability under various conditions, including pH and temperature, has been extensively studied to ensure its reliability in different experimental settings.
The biological activities of 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol have been the focus of numerous research studies. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, recent studies have shown that this compound can effectively inhibit the activity of certain kinases, which are implicated in various cancers and inflammatory diseases. The mechanism of action involves binding to the active site of these enzymes, thereby disrupting their function.
Beyond its enzymatic inhibition properties, 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol has also demonstrated promising neuroprotective effects. In vitro studies using neuronal cell lines have shown that this compound can reduce oxidative stress and prevent apoptosis, suggesting its potential use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings have opened new avenues for exploring the therapeutic applications of this compound in central nervous system (CNS) disorders.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol. Early-phase trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale clinical studies.
In addition to its therapeutic potential, 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol has also been explored as a tool compound in academic research. Its unique structure makes it an excellent candidate for studying protein-protein interactions and signaling pathways. Researchers are using this compound to gain insights into complex biological processes and to identify new targets for drug discovery.
The future prospects for 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing off-target effects. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and target specificity.
In conclusion, 1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol (CAS No. 2098075-82-0) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activities make it an exciting candidate for further exploration in medicinal chemistry and pharmaceutical development.
2098075-82-0 (1-(2-Aminoethyl)-4-(1H-pyrazol-1-yl)pyrrolidin-3-ol) Related Products
- 1053659-40-7(4-(6-Chloro-4-(trifluoromethyl)pyridin-2-yl)morpholine)
- 1000525-30-3(2-(2-fluorocyclohexyl)acetic acid)
- 2172050-25-6(9H-fluoren-9-ylmethyl N-{5-(cyclopentylamino)-2,3-dihydro-1-benzofuran-2-ylmethyl}carbamate)
- 1805873-03-3(Ethyl 4-(2-chloropropanoyl)-3-(hydroxymethyl)benzoate)
- 352431-11-9(Butyronitrile-d7)
- 1049971-16-5(1-methyl-3,5-bis(2,3,4-trimethoxybenzylidene)-4-piperidinone)
- 1249715-21-6(4-(oxan-4-yl)butan-2-one)
- 62983-44-2((5R)-5-(1R)-2-bromo-1-hydroxyethyl-3,4-dihydroxy-2,5-dihydrofuran-2-one)
- 1807166-33-1(Methyl 2-aminomethyl-4-cyano-5-ethylbenzoate)
- 1207046-74-9(N-(2-{6-(dimethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-4-(trifluoromethoxy)benzene-1-sulfonamide)




